Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0195240 (8R,9S,13S,14S,17S)-13-ethyl-3-methoxy-1,4,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-ol 1038-28-4 C20H30O2
VC0194095 Danofloxacin mesylate 119478-55-6 C20H24FN3O6S
VC0196220 4,5-Dichloro-4,5-dimethyl-1,3-dioxolan-2-one 129482-56-0 C5H6Cl2O3
VC0194798 1-Bromo-2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propan-2-ol 150194-52-8 C11H10BrF2N3O
VC0195358 Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methyl-5-thiazolecarboxylate 160844-75-7 C18H20N2O3S
VC0196223 Sodium equilenin sulfate 16680-48-1 C18H18NaO5S
VC0192925 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide 169280-56-2 C20H29N3O3S
VC0195649 Radafaxine 192374-14-4 C13H18ClNO2
VC0195908 Methylfelbamate 22131-25-5 C12H16N2O4
VC0195902 4-Amino-3,5-dichloropyridine 22889-78-7 C5H4Cl2N2
VC0194327 N-(3-Acetyl-4-(oxiran-2-ylmethoxy)phenyl)butanamide 28197-66-2 C15H19NO4
VC0195698 10-Methoxycarbamazepine 28721-09-7 C16H14N2O2
VC0194686 Fluocortolone Pivalate 29205-06-9 C27H37FO5
VC0196073 3,4-Diaminobenzophenone 39070-63-8 C13H12N2O
VC0195620 3-Hydroxy Citalopram 411221-53-9 C20H21FN2O2
VC0194337 4-Aminobutanal 4390-05-0 C4H9NO
VC0195986 Depramine 58262-51-4 C19H23N2Cl
VC0195862 N-(2-Benzoyl-4-chlorophenyl)-2-chloro-N-methylacetamide 6021-21-2 C16H13Cl2NO2
VC0194716 4-Hydroxymethyl Loratadine 609806-40-8 C23H25ClN2O3
VC0193278 (19R)-10,19-Diethyl-7,19-dihydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaene-14,18-dione 647852-82-2 C22H20N2O5
VC0195475 Arformoterol 67346-49-0 C19H24N2O4
VC0194533 DESACETYL DILTIAZEM HCL 75472-91-2 C20H24N2O3S·HCl
VC0194662 3-(3-Chloropropyl)-7,8-dimethoxy-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one 85175-65-1 C15H20ClNO3
VC0195217 2-Methyl-1-nitroso-2,3-dihydro-1H-indole 85440-79-5 C9H10N2O
VC0193686 Unii-7O397syg7R 87500-74-1 C13H19N5O9S2